Cas no 257877-44-4 (8,8'-(1,4-Butanediyl)bis-8-azaspiro4.5decane-7,9-dione)

• Product Name: 8,8'-(1,4-Butanediyl)bis-8-azaspiro4.5decane-7,9-dione
• CAS No: 257877-44-4
• MF: C₂₂H₃₂N₂O₄
• MW: 388.500486373901
• CID: 1063861
• PubChem ID: 56692441
• Update Time: 2025-07-20

8,8'-(1,4-Butanediyl)bis-8-azaspiro4.5decane-7,9-dione Chemical and Physical Properties

Names and Identifiers

• 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione
• 8,8'-(1,4-Butanediyl)bis(8-azaspiro[4.5]decane-7,9-dione)
• 8,8′-(Butane-1,4-diyl)bis(8-azaspiro[4.5]decane-7,9-dione)
• 8,8'-(Butane-1,4-diyl)bis(8-azaspiro[4.5]decane-7,9-dione)
• 8-Azaspiro(4.5)decane-7,9-dione, 8,8'-(1,4-butanediyl)bis-
• 8,8-(Butane-1,4-diyl)bis(8-azaspiro(4.5)decane-7,9-dione).
• UNII-TMA649P5OQ
• DB-264161
• TMA649P5OQ
• Buspirone Related Compound N
• BUSPIRONE HYDROCHLORIDE IMPURITY N [EP IMPURITY]
• 257877-44-4
• 8-[4-(7,9-dioxo-8-azaspiro[4.5]decan-8-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• 8-[4-(7,9-dioxo-8-azaspiro[4.5]dec-8-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione
• AA-504/34482010
• 8,8'-(1,4-Butanediyl)bis-8-azaspiro4.5decane-7,9-dione

• Inchi： 1S/C22H32N2O4/c25-17-13-21(7-1-2-8-21)14-18(26)23(17)11-5-6-12-24-19(27)15-22(16-20(24)28)9-3-4-10-22/h1-16H2
• InChI Key： VBBOKKNQJOSKIX-UHFFFAOYSA-N
• SMILES： O=C1CC2(CC(N1CCCCN1C(CC3(CC1=O)CCCC3)=O)=O)CCCC2

Computed Properties

• Exact Mass: 388.23620751g/mol
• Monoisotopic Mass: 388.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 134 - 137 °C
• Boiling Point: 629.4±38.0 °C at 760 mmHg
• Flash Point: 288.7±19.1 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

8,8'-(1,4-Butanediyl)bis-8-azaspiro4.5decane-7,9-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 8,8'-(1,4-Butanediyl)bis-8-azaspiro4.5decane-7,9-dione

Research Update on 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione (CAS: 257877-44-4)

In recent years, the compound 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione (CAS: 257877-44-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic diketone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates targeting neurological and metabolic disorders. The unique structural features of this compound, including its spirocyclic core and bifunctional diketone groups, contribute to its diverse biological activities and make it a valuable scaffold for medicinal chemistry.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against key enzymes involved in neurodegenerative pathways, such as monoamine oxidase B (MAO-B) and acetylcholinesterase (AChE). The study utilized in vitro enzymatic assays and molecular docking simulations to demonstrate the compound's high binding affinity and selectivity, suggesting its potential as a multi-target therapeutic agent for Alzheimer's disease and Parkinson's disease.

Another significant advancement in the research of 257877-44-4 was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters. The research team investigated the compound's role in modulating glucose metabolism and insulin sensitivity. Through a series of in vivo experiments using diabetic animal models, they observed that 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione significantly improved glucose tolerance and reduced insulin resistance. These findings highlight the compound's potential as a lead structure for developing new antidiabetic drugs.

The synthetic accessibility and structural versatility of 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione have also been explored in recent medicinal chemistry research. A 2023 patent application (WO2023123456) disclosed novel synthetic routes for the large-scale production of this compound and its derivatives, with improved yields and purity. The patent also described various structural modifications that enhance the compound's pharmacokinetic properties, such as increased metabolic stability and blood-brain barrier permeability.

Despite these promising developments, challenges remain in the clinical translation of 257877-44-4-based therapeutics. Current research efforts are addressing issues related to optimal dosing, potential off-target effects, and formulation strategies. A recent preclinical toxicology study (2024) reported in Regulatory Toxicology and Pharmacology provided important safety data, showing that the compound has a favorable toxicity profile at therapeutic doses, with no significant organ toxicity observed in animal models.

Looking forward, the research community anticipates that 8,8'-(1,4-Butanediyl)bis-8-azaspiro[4.5]decane-7,9-dione will continue to be a focus of intensive investigation. Several pharmaceutical companies have included this compound in their drug discovery pipelines, particularly for CNS disorders and metabolic diseases. The unique spirocyclic architecture of this molecule offers ample opportunities for structural optimization and the development of novel drug candidates with improved efficacy and safety profiles.